Cas no 81078-05-9 (Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI))
81078-05-9 structure
Product Name:Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI)
CAS No:81078-05-9
MF:C30H46O7
MW:518.682050228119
CID:734120
PubChem ID:433145
Update Time:2025-04-19
Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI)
- 14-O-decanoyl oridonin
- DTXSID20330856
- KT-6 (FROM KYOTO UNIVERSITY)
- 81078-05-9
- NSC-324034
- NSC324034
-
- Inchi: 1S/C30H46O7/c1-5-6-7-8-9-10-11-12-22(32)37-26-19-13-14-20-28-17-36-30(35,29(20,26)24(33)18(19)2)25(34)23(28)27(3,4)16-15-21(28)31/h19-21,23,25-26,31,34-35H,2,5-17H2,1,3-4H3
- InChI Key: KWUAMZOEZSIYNK-UHFFFAOYSA-N
- SMILES: O1CC23C(CCC(C)(C)C2C(C1(C12C(C(=C)C(CCC31)C2OC(CCCCCCCCC)=O)=O)O)O)O
Computed Properties
- Exact Mass: 518.32435380g/mol
- Monoisotopic Mass: 518.32435380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 113Ų
Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI) Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
81078-05-9 (Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI)) Related Products
- 304642-94-2(Kaur-16-en-15-one,18-(acetyloxy)-7,20-epoxy-1,6,7,14-tetrahydroxy-, (1b,4a,6b,7a,14R)-)
- 81263-98-1(ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester)
- 28957-04-2(Oridonin)
- 76470-16-1(Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI))
- 24267-69-4(Kaur-16-en-15-one,1,11-bis(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)-)
- 77949-42-9(Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-)
- 81263-96-9(ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester)
- 76470-15-0(Effusanin E)
- 30220-43-0(Effusanin A)
- 28957-08-6(Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7,14-trihydroxy-, (1a,6b,7a,14R)-)
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